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Compound of Interest

Compound Name: Bacteriochlorophyll B

CAS No.: 53199-29-4

Cat. No.: B1234397

Get Quote

Bacteriochlorophyll B is a photosynthetic pigment found in various phototrophic bacteria. It is

structurally related to the chlorophylls found in plants and algae but possesses distinct

characteristics that allow the host organisms to utilize light wavelengths not absorbed by other

photosynthetic life. This document outlines the fundamental chemical and physical data for

Bacterio-chlorophyll B.

Data Summary
The essential quantitative data for Bacteriochlorophyll B are summarized in the table below

for ease of reference and comparison.

Parameter Value

Chemical Formula C55H74MgN4O6

Molar Mass 911.5 g/mol

Table 1. Key physicochemical data for Bacteriochlorophyll B.
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Bacteriochlorophyll B is distinguished from Bacteriochlorophyll A by the presence of an

ethylidene group at the C8 position, in place of an ethyl group.[1] This structural modification

results in a significant red-shift in its light absorption spectrum, enabling organisms containing

Bacteriochlorophyll B to harvest light energy further into the infrared region.[1]

Bacteriochlorophylls, including type B, are classified as bacteriochlorins, which means their

molecular structure contains a bacteriochlorin macrocycle ring with two reduced pyrrole rings

(B and D).[2][3] These pigments are integral to the anoxygenic photosynthesis process in

certain bacteria, which, unlike photosynthesis in plants, does not produce oxygen as a

byproduct.[2] The biosynthesis of Bacteriochlorophyll B shares a common pathway with other

chlorophylls up to the chlorophyllide precursor.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Engineered biosynthesis of bacteriochlorophyll b in Rhodobacter sphaeroides - PMC
[pmc.ncbi.nlm.nih.gov]

2. Bacteriochlorophyll - Wikipedia [en.wikipedia.org]

3. Bacteriochlorophyll [medbox.iiab.me]

To cite this document: BenchChem. [Core Physicochemical Properties of Bacteriochlorophyll
B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234397/docs#core-physicochemical-properties-of-
bacteriochlorophyll-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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